Cas no 597542-73-9 (9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propenyl)-1,3,5,6-tetrahydroxy-)

• Product Name: 9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propenyl)-1,3,5,6-tetrahydroxy-
• CAS No: 597542-73-9
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 1622444
• Update Time: 2024-09-12

9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propenyl)-1,3,5,6-tetrahydroxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propenyl)-1,3,5,6-tetrahydroxy-
• 9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-

• Inchi： 1S/C18H16O6/c1-4-18(2,3)13-10(20)7-11-12(16(13)23)14(21)8-5-6-9(19)15(22)17(8)24-11/h4-7,19-20,22-23H,1H2,2-3H3
• InChI Key： AIUQKYDJHSRTBI-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(O)=C(O)C=C2)OC2=C1C(O)=C(C(C)(C)C=C)C(O)=C2

Computed Properties

• Exact Mass: 328.09468
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• XLogP3: 3.329

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Melting Point: 162 °C (decomp)(Solv: acetone (67-64-1))
• Boiling Point: 564.2±50.0 °C(Predicted)
• PSA: 107.22
• pka: 6.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones